Cas no 51385-35-4 ( )

• Product Name: &nbsp
• CAS No: 51385-35-4
• MF: C₁₂H₁₈N₆O₄
• MW: 310.309121608734
• CID: 935251
• PubChem ID: 235485
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC36901
• DTXSID90965679
• N~2~,N~2~-Dimethyl-9-pentofuranosyl-9H-purine-2,6-diamine
• 51385-35-4
• NSC-36901
•  

• Inchi： 1S/C12H18N6O4/c1-17(2)12-15-9(13)6-10(16-12)18(4-14-6)11-8(21)7(20)5(3-19)22-11/h4-5,7-8,11,19-21H,3H2,1-2H3,(H2,13,15,16)
• InChI Key： VPEWRUVSAZUQQQ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(N)=NC(N(C)C)=NC1=2)O)O

Computed Properties

• Exact Mass: 310.138953
• Monoisotopic Mass: 310.138953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.83
• Boiling Point: 688.6°C at 760 mmHg
• Flash Point: 370.3°C
• Refractive Index: 1.805
• PSA: 142.78000
• LogP: -1.33280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides